Cas no 1805057-79-7 (5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine)

• Product Name: 5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine
• CAS No: 1805057-79-7
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4866022
• Update Time: 2025-11-05

5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine

• Inchi： 1S/C7H5ClF3NO/c1-13-7-5(9)4(6(10)11)3(8)2-12-7/h2,6H,1H3
• InChI Key： GNGKBQKJYUHMFA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1C(F)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine

Comprehensive Overview of 5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine (CAS No. 1805057-79-7)

5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine (CAS No. 1805057-79-7) is a specialized pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique halogenated and methoxy-substituted structure, is increasingly being studied for its potential applications in crop protection and drug discovery. With the growing demand for sustainable agriculture and novel therapeutic agents, this molecule stands out due to its versatile reactivity and functional group diversity.

The chemical structure of 5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine features a pyridine core substituted with chlorine, difluoromethyl, fluorine, and methoxy groups. These modifications enhance its bioactivity and chemical stability, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing advanced agrochemicals, such as herbicides and fungicides, which align with the global push for eco-friendly pest control solutions.

In the pharmaceutical sector, 5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine is explored for its potential in medicinal chemistry. Its fluorine-rich structure is advantageous for improving drug bioavailability and metabolic stability, key factors in developing next-generation therapeutics. Recent studies highlight its relevance in targeted drug delivery systems, addressing challenges like drug resistance and selective toxicity.

The synthesis of 5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine involves multi-step organic reactions, including halogenation and fluorination processes. Optimizing these methods for scalable production is a focal point for industrial chemists, especially with the rising emphasis on green chemistry and cost-effective manufacturing. Innovations in catalytic fluorination and microwave-assisted synthesis are being investigated to enhance yield and reduce environmental impact.

From an analytical perspective, advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound. Its purity and stability under various conditions are critical for ensuring consistent performance in end-use applications. Quality control protocols are rigorously followed to meet regulatory standards, particularly in industries where precision is paramount.

Market trends indicate a growing interest in halogenated pyridines, driven by their utility in high-value chemicals. The demand for 5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine is expected to rise, supported by its compatibility with modern synthetic routes and customizable properties. Companies specializing in fine chemicals are actively expanding their portfolios to include such innovative intermediates.

Environmental and safety considerations are integral to the handling of 5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine. While it is not classified as a hazardous material, proper laboratory practices and waste disposal methods are essential to minimize risks. Researchers are also exploring biodegradable alternatives to traditional solvents used in its synthesis, aligning with the principles of sustainable chemistry.

In summary, 5-Chloro-4-(difluoromethyl)-3-fluoro-2-methoxypyridine (CAS No. 1805057-79-7) represents a cutting-edge compound with broad applicability in agrochemical and pharmaceutical industries. Its unique structural features and functional versatility make it a subject of ongoing research, particularly in contexts like precision agriculture and personalized medicine. As scientific advancements continue, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in global health and food security.